Cas no 882070-64-6 (Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate)

• Product Name: Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate
• CAS No: 882070-64-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD11393554
• CID: 4789229
• Update Time: 2025-10-28

Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(3-ETHYL-2,4-DIOXO-3,4-DIHYDROQUINAZOLIN-1(2H)-YL)ACETATE
• AR2627
• Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate

• MDL： MFCD11393554
• Inchi： 1S/C13H14N2O4/c1-3-14-12(17)9-6-4-5-7-10(9)15(13(14)18)8-11(16)19-2/h4-7H,3,8H2,1-2H3
• InChI Key： QXNJSDJBJBWZTN-UHFFFAOYSA-N
• SMILES： O=C1N(CC)C(C2C=CC=CC=2N1CC(=O)OC)=O

Computed Properties

• Exact Mass: 262.095
• Monoisotopic Mass: 262.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9

Experimental Properties

• Color/Form: Solid

Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(3-ethyl-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-YL)acetate

Methyl 2-(3-Ethyl-2,4-Dioxo-3,4-Dihydroquinazolin-1(2H)-YL)Acetate: A Comprehensive Overview

Methyl 2-(3-Ethyl-2,4-Dioxo-3,4-Dihydroquinazolin-1(2H)-YL)Acetate, also known by its CAS number 882070-64-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a quinazoline ring system with specific substituents that contribute to its unique chemical properties and biological functions.

The quinazoline core of this compound is a heterocyclic aromatic system characterized by two nitrogen atoms at positions 1 and 3. The substituents on the quinazoline ring include an ethyl group at position 3 and a methyl acetate group at position 1. These substituents play a crucial role in modulating the compound's physical properties, such as solubility and stability, as well as its biological activity. Recent studies have highlighted the importance of quinazoline derivatives in the development of anti-cancer agents due to their ability to inhibit key enzymes and pathways involved in tumor progression.

One of the most notable aspects of Methyl 2-(3-Ethyl-2,4-Dioxo-3,4-Dihydroquinazolin-1(2H)-YL)Acetate is its potential as a lead compound in anti-tumor drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation. The mechanism of action involves interference with the cell cycle progression and induction of apoptosis in cancer cells. These findings are supported by recent studies published in high-impact journals, which emphasize the importance of quinazoline derivatives in oncology research.

In addition to its anti-cancer properties, this compound has also been explored for its potential anti-inflammatory and anti-microbial activities. The presence of the methyl acetate group enhances the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability. This characteristic makes it an attractive candidate for drug delivery systems and targeted therapy approaches. Furthermore, the ethyl substitution at position 3 contributes to the compound's stability under physiological conditions, ensuring sustained release and prolonged efficacy.

The synthesis of Methyl 2-(3-Ethyl-2,4-Dioxo-3,4-Dihydroquinazolin-1(2H)-YL)Acetate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements are critical for scaling up production and conducting preclinical studies to evaluate the compound's safety and efficacy.

From an analytical perspective, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the compound's molecular structure and provide insights into its conformational flexibility and electronic properties. Such detailed characterization is essential for understanding the relationship between structure and function in this compound.

In conclusion, Methyl 2-(3-Ethyl-2,4-Dioxo-3,4-Dihydroquinazolin-1(2H)-YL)Acetate represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is expected to play an increasingly important role in advancing medical science.